Cas no 1436434-02-4 (2-(3-hydroxy-4-methylphenyl)acetaldehyde)

• Product Name: 2-(3-hydroxy-4-methylphenyl)acetaldehyde
• CAS No: 1436434-02-4
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• CID: 6199267
• PubChem ID: 54549972
• Update Time: 2025-06-10

2-(3-hydroxy-4-methylphenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-hydroxy-4-methylphenyl)acetaldehyde
• SCHEMBL4378266
• EN300-1800728
• 1436434-02-4

• Inchi： 1S/C9H10O2/c1-7-2-3-8(4-5-10)6-9(7)11/h2-3,5-6,11H,4H2,1H3
• InChI Key： YGIYUSMULALLED-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C)CC=O

Computed Properties

• Exact Mass: 150.068079557g/mol
• Monoisotopic Mass: 150.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2-(3-hydroxy-4-methylphenyl)acetaldehyde

Introduction to 2-(3-hydroxy-4-methylphenyl)acetaldehyde (CAS No. 1436434-02-4)

2-(3-hydroxy-4-methylphenyl)acetaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1436434-02-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of aromatic aldehydes, characterized by its unique structural and functional properties. The presence of both a hydroxyl group and a methyl group on the benzene ring, along with the aldehyde functional group, makes it a versatile intermediate in synthetic chemistry and drug development.

The structure of 2-(3-hydroxy-4-methylphenyl)acetaldehyde consists of a benzene ring substituted with a hydroxyl group at the 3-position and a methyl group at the 4-position, with an aldehyde group attached to the 2-position. This specific arrangement imparts distinct chemical reactivity, making it a valuable building block for various synthetic applications. The compound's ability to participate in condensation reactions, such as the formation of Schiff bases and heterocyclic compounds, underscores its importance in medicinal chemistry.

In recent years, 2-(3-hydroxy-4-methylphenyl)acetaldehyde has garnered attention in academic and industrial research due to its potential applications in the synthesis of bioactive molecules. Its aromatic nature and functional groups allow for modifications that can lead to the development of novel pharmaceuticals. For instance, researchers have explored its utility in creating derivatives that exhibit antimicrobial, anti-inflammatory, and antioxidant properties.

One of the most compelling aspects of 2-(3-hydroxy-4-methylphenyl)acetaldehyde is its role as a precursor in the synthesis of more complex molecules. In particular, its aldehyde functionality can undergo various reactions, including nucleophilic addition and condensation reactions, which are pivotal in constructing heterocyclic frameworks. These frameworks are often found in biologically active compounds, making this compound a valuable asset in drug discovery programs.

Recent studies have highlighted the compound's significance in the development of targeted therapeutics. For example, researchers have investigated its potential use in creating small-molecule inhibitors that interact with specific biological targets. The hydroxyl and methyl groups on the benzene ring provide opportunities for selective binding interactions, which can enhance the efficacy and selectivity of drug candidates.

The pharmaceutical applications of 2-(3-hydroxy-4-methylphenyl)acetaldehyde extend beyond simple intermediates. Its derivatives have been studied for their potential to modulate enzyme activity and cellular pathways relevant to various diseases. For instance, modifications to this core structure have led to compounds that show promise in treating neurological disorders by interacting with neurotransmitter receptors.

Another area where this compound has shown promise is in material science. The aromatic ring system and functional groups make it suitable for designing polymers and advanced materials with tailored properties. Researchers have explored its incorporation into polymer matrices to enhance thermal stability or mechanical strength, demonstrating its versatility beyond traditional pharmaceutical uses.

The synthesis of 2-(3-hydroxy-4-methylphenyl)acetaldehyde itself is an intriguing aspect of organic chemistry. Various synthetic routes have been developed to produce this compound efficiently, often involving multi-step processes that highlight modern advancements in catalysis and reaction optimization. These synthetic strategies not only provide insights into structural complexity but also offer scalable methods for industrial production.

In conclusion, 2-(3-hydroxy-4-methylphenyl)acetaldehyde (CAS No. 1436434-02-4) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features enable diverse applications in pharmaceuticals, materials science, and synthetic chemistry. As research continues to uncover new methodologies and applications, this compound is poised to remain a cornerstone in scientific innovation.